2-Acetyltrop-2-ene

• CAS No.: 64603-84-5
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 1-[(1R,5S)-8-methyl-8-azabicyclo[3.2.1]oct-2-en-2-yl]ethanone
• InChI: InChI=1S/C10H15NO/c1-7(12)9-5-3-8-4-6-10(9)11(8)2/h5,8,10H,3-4,6H2,1-2H3/t8-,10-/m1/s1
• InChI Key: KQIRSQYBYQBMIG-PSASIEDQSA-N
• Isomeric SMILES: CC(=O)C1=CC[C@@H]2CC[C@H]1N2C
• Canonical SMILES: CC(=O)C1=CCC2CCC1N2C

Description

2-Acetyltrop-2-ene is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl trop-2-ene-2-carboxylate (3.43 g, 0.019 mol) and Me3SiCl (10.32 g, 0.095 mol) in THF (70 mL) cooled to -100° C., MeLi (1.4 M, 17.07 n%L, 0.0239 mol) was added dropwise. After warming up to room temperature, the reaction mixture was stirred for 16 hours. Excess Me3SiCl and THF was evaporated off and the resulting residue was stirred with EtOH (6 mL) followed by water (6 mL). The mixture was then made acidic (6N HCl )and extracted with ether. The aqueous layer was made basic (solid K2CO3)and extracted with chloroform, dried (K2CO3) and concentrated to give